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Compound of Interest

3-Amino-3-(2-
Compound Name:
nitrophenyl)propanoic acid

Cat. No. 81221991

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Amino-3-(2-nitrophenyl)propanoic acid (CAS No. 5678-48-8), ensuring the safety of
laboratory personnel and the protection of the environment. While this compound is not
classified as hazardous under the 2012 OSHA Hazard Communication Standard, adherence to
rigorous disposal protocols is crucial due to its chemical structure containing a nitroaromatic
group.[1] Nitroaromatic compounds, as a class, are noted for their potential toxicity and
environmental persistence.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to establish a safe working
environment. This includes wearing appropriate Personal Protective Equipment (PPE) and
working in a well-ventilated area, such as a chemical fume hood, to minimize exposure.

Table 1: Personal Protective Equipment (PPE) and Handling Summary
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Protective Measure

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects against accidental

splashes of the chemical.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact with the

compound.[3]

Body Protection

Alab coat or chemical-
resistant apron should be

worn.

Protects clothing from

contamination.[3]

Respiratory Protection

Generally not required under
normal use conditions with
adequate ventilation. A particle
filter may be used if dust

formation is significant.[1]

Avoids inhalation of dust

particles.

Handling

Avoid dust formation. Avoid
contact with skin, eyes, and
clothing. Do not ingest or

inhale.

Minimizes potential exposure
to the chemical.[1][2]

Step-by-Step Disposal Protocol

The disposal of 3-Amino-3-(2-nitrophenyl)propanoic acid should be managed as a chemical

waste stream. Under no circumstances should this compound be disposed of down the drain or

in regular solid waste.[3][4]

e \Waste Collection:

o Carefully sweep up the solid 3-Amino-3-(2-nitrophenyl)propanoic acid, avoiding the

creation of dust.[1][2]

o Place the collected material into a designated, chemically compatible, and leak-proof

waste container (e.g., a high-density polyethylene (HDPE) or glass container).[3]

o Waste Segregation:
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o ltis critical to segregate chemical waste to prevent dangerous reactions.[3]

o This compound is incompatible with strong oxidizing agents, acids, and bases.[5] Store
waste separately from these materials.

e Labeling:

o Clearly label the waste container with the full chemical name: "3-Amino-3-(2-
nitrophenyl)propanoic acid" and the CAS number "5678-48-8".

o Indicate the approximate quantity of waste in the container.
o Include the date when the waste was first added to the container.
o Storage:

o Store the sealed and labeled waste container in a designated and secure satellite
accumulation area (SAA) within the laboratory.

o The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[1]

[2]

o Utilize secondary containment, such as a chemical-resistant tray, to contain any potential
leaks.[3]

e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to arrange for pickup and proper disposal.

o Follow all institutional, local, state, and federal regulations for chemical waste disposal.[3]

[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Amino-3-(2-nitrophenyl)propanoic acid.
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Disposal Workflow for 3-Amino-3-(2-nitrophenyl)propanoic Acid

Start: Unused or Waste
3-Amino-3-(2-nitrophenyl)propanoic acid

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Carefully collect solid waste,
avoiding dust formation

l

Place in a labeled,
sealed, and chemically
compatible container

l

Segregate from incompatible
materials (strong oxidizers,
acids, bases)

y

Store in a designated
Satellite Accumulation Area (SAA)

y

Contact EHS or certified
waste disposal company
for pickup

(End: Proper DisposaD

Click to download full resolution via product page

Caption: Disposal workflow for 3-Amino-3-(2-nitrophenyl)propanoic acid.
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Disclaimer: This information is based on publicly available safety data sheets and general
laboratory safety principles. It is essential to consult your institution's specific waste disposal
policies and procedures and to contact your Environmental Health and Safety (EHS)
department for guidance. Always adhere to all local, state, and federal regulations regarding
chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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